tert-Butyl2-(2-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate

• IUPAC Name: tert-butyl 2-(2-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• InChI: InChI=1S/C18H22FN3O3/c1-17(2,3)25-16(24)22-10-8-18(9-11-22)15(23)20-14(21-18)12-6-4-5-7-13(12)19/h4-7H,8-11H2,1-3H3,(H,20,21,23)
• InChI Key: GAOYLLQAKWUZOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C(=O)NC(=N2)C3=CC=CC=C3F
• Molecular Formula: C18H22FN3O3
• Molecular Weight: 347.4 g/mol

Description

Tert-Butyl2-(2-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate, also known as TBOA, is a chemical compound that has gained significant attention in scientific research due to its potential as a tool for studying the function of glutamate transporters in the brain. Glutamate transporters are responsible for regulating the levels of the neurotransmitter glutamate in the brain, which is crucial for normal brain function. TBOA has been shown to inhibit the activity of glutamate transporters, which has led to its use in various research applications.

Scientific Research Applications

Crystal Structure and Symmetry

A study by Dong et al. (1999) reported on the crystal structure of a related compound, tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate. It highlighted the molecule's mirror symmetry and the chair conformation of the hexahydropyrimidine ring, which is relevant for understanding the structural properties of similar spirotetrahydrofuran compounds.

Synthesis Routes

Srinivasan et al. (2012) Srinivasan et al. (2012) developed a novel synthesis route for spirocyclic amide derivatives, which are structurally similar to tert-Butyl2-(2-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate. This work involves oxidative cleavage and amine coupling, offering insights into potential synthesis methods for related compounds.

Biological Evaluation and Antibacterial Activity

Sanjeevarayappa et al. (2015) Sanjeevarayappa et al. (2015) synthesized a similar compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, and screened it for in vitro antibacterial and anthelmintic activity. The study provides an example of how structurally related compounds can be evaluated for biological activities.

Potential in Drug Development

The research on novel spiropiperidines as non-peptide tachykinin NK2 receptor antagonists, as presented by Smith et al. (1995) Smith et al. (1995), illustrates the potential of spirotetrahydrofuran derivatives in drug development, particularly for neurological conditions.